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Compound of Interest

Compound Name: Fumazone

Cat. No.: B165209 Get Quote

Disclaimer: Fumazone, the trade name for 1,2-dibromo-3-chloropropane (DBCP), is a highly

toxic and carcinogenic fumigant that has been banned for most uses in the United States by

the Environmental Protection Agency (EPA) since 1985 due to its significant health and

environmental risks.[1] The following information is intended for researchers, scientists, and

drug development professionals who may encounter this legacy chemical in a specialized

research or disposal context. This guide is not an endorsement of its use but rather a resource

for ensuring safety when handling is unavoidable. Strict adherence to all applicable regulations

and institutional safety protocols is mandatory.

Immediate Safety and Logistical Information
Inhalation is the most dangerous and common route of exposure to fumigants like Fumazone.

[2] Exposure can also occur through the skin, eyes, or ingestion.[2] Mild inhalation exposure

can lead to symptoms such as a feeling of sickness, ringing in the ears, fatigue, nausea, and

tightness in the chest.[2] More severe exposure can cause weakness, vomiting, chest pain,

diarrhea, and difficulty breathing, and can be fatal.[2]
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Hazard Classification Description

Carcinogenicity Known to cause cancer in laboratory animals.

Toxicity
Highly toxic via inhalation, ingestion, and skin

absorption.[2]

Organ Damage
Can cause damage to the central nervous

system, heart, lungs, and kidneys.[1]

Reproductive Hazard Can cause sterility in males.

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling Fumazone. The following table

summarizes the required PPE.
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PPE Category Specifications

Respiratory Protection

A full-face respirator with a B2 rating gas

cartridge is recommended.[3] For unknown

concentrations or emergency situations, a self-

contained breathing apparatus (SCBA) should

be used.[4] Ensure a proper seal by being

clean-shaven.[3]

Hand Protection

Chemical-resistant gloves such as barrier

laminate, butyl rubber, nitrile rubber, or Viton are

necessary.[5] Avoid using latex, lined, leather, or

cotton gloves.[6]

Eye Protection

Tightly fitting safety goggles or a full-face

respirator to protect against splashes and dust.

[3]

Body Protection

A chemical-resistant suit or coveralls, such as

those made of rubber or plastic.[7] Disposable

overalls are recommended to prevent

contamination of personal clothing.[3]

Footwear
Chemical-resistant boots. Pant legs should be

worn outside the boots.

Operational Plan for Handling Fumazone
This step-by-step guide outlines the procedures for safely handling Fumazone in a laboratory

setting.

1. Pre-Handling Preparations:

Restricted Access: Ensure the handling area is a designated, well-ventilated space with

restricted access. Post clear warning signs indicating the presence of a hazardous chemical.

[8][9]

Emergency Equipment: Verify that an emergency eyewash station, safety shower, and spill

cleanup kit are readily accessible.
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PPE Check: Inspect all PPE for damage before use. Ensure all individuals are properly fitted

and trained in the use of their PPE.

Review Safety Data Sheet (SDS): Thoroughly read the SDS for Fumazone to understand its

hazards and emergency procedures.

2. Handling Process:

Ventilation: All handling of Fumazone must be conducted in a certified chemical fume hood.

Weighing and Transferring: When weighing or transferring Fumazone, use a designated and

properly calibrated scale inside the fume hood. Keep containers below eye level to minimize

the risk of splashes.[9]

Spill Prevention: Use a chemical-resistant tray or work surface to contain any potential spills.

Avoid Incompatible Materials: Keep Fumazone away from oxidizers and acids.[4]

3. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with Fumazone using an appropriate cleaning agent.

PPE Removal: Remove PPE in a designated area, being careful to avoid self-contamination.

Dispose of single-use PPE as hazardous waste.

Personal Hygiene: Immediately wash hands and any exposed skin with soap and water after

handling.[8] Do not eat, drink, or smoke in the handling area.[10]

Disposal Plan for Fumazone Waste
Proper disposal of Fumazone and contaminated materials is crucial to prevent environmental

contamination and health risks.

1. Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste, including unused Fumazone,

contaminated PPE, and lab supplies, in a designated, clearly labeled hazardous waste
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container.[11]

Liquid Waste: If Fumazone is in a liquid form or dissolved in a solvent, collect it in a

separate, labeled liquid hazardous waste container.[11]

Empty Containers: Triple-rinse empty containers. The first rinseate must be collected and

disposed of as hazardous waste. Subsequent rinses may also need to be collected

depending on local regulations.[11] Never reuse empty pesticide containers.[12]

2. Waste Storage:

Designated Area: Store hazardous waste containers in a designated, secure, and well-

ventilated satellite accumulation area.[11]

Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the full

chemical name "1,2-dibromo-3-chloropropane (Fumazone)," and the date.[11]

Container Management: Use containers approved by your institution's Environmental Health

and Safety (EHS) department. Do not overfill containers, keeping them at or below 90%

capacity.[11]

3. Final Disposal:

Professional Disposal: Arrange for the disposal of all Fumazone waste through a licensed

hazardous waste disposal company.[11]

Regulatory Compliance: Ensure all disposal activities comply with federal, state, and local

regulations. Contact your institution's EHS department for specific guidance.

Workflow for Safe Handling and Disposal of
Fumazone
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Caption: Logical workflow for the safe handling and disposal of Fumazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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